Calcium vanadate sub-microfibers as highly reversible host cathode material for aqueous zinc-ion batteries†
Chemical Communications Pub Date: 2019-01-08 DOI: 10.1039/C8CC07243D
Abstract
For the first time, CaV6O16·3H2O (CVO), synthesized via a highly efficient and fast microwave reaction, is used as a cathode material for aqueous zinc-ion batteries. Ex situ X-ray diffraction confirms the structure of this material to be stable upon reversible Zn2+ intercalation, due to its large interlayer distance (8.08 Å). The pillaring effect of calcium makes the as-prepared CVO an excellent Zn2+ cation host.

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